Cas no 900136-88-1 (4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid)

• Product Name: 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid
• CAS No: 900136-88-1
• MF: C₁₉H₁₇NO₆S
• MW: 387.40638422966
• CID: 5441516
• Update Time: 2025-10-31

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• UGEDAPPYIYFSHC-UHFFFAOYSA-N
• 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid

• Inchi： 1S/C19H17NO6S/c1-20(10-4-7-17(21)22)27(25,26)12-8-9-15-16(11-12)19(24)14-6-3-2-5-13(14)18(15)23/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,21,22)
• InChI Key： UGEDAPPYIYFSHC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCN(S(C1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)=O)C

Additional information on 4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid

Introduction to 4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic Acid (CAS No. 900136-88-1)

4-(N-methyl9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid, identified by its CAS number 900136-88-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of derivatives known for their potential biological activities, particularly in the realm of drug development and molecular biology.

The molecular structure of this compound features a butanoic acid moiety linked to a sulfonamido group, which is further connected to anaphthalene-derived scaffold. The presence of theN-methyl group and thedioxo functionality at the anthracene core introduces unique electronic and steric properties, making it a valuable candidate for various chemical modifications and biological assays.

In recent years, there has been a growing interest in anthracene derivatives due to their diverse applications in medicinal chemistry. Thedioxo group in particular enhances the electrophilicity of the anthracene ring, facilitating reactions such as sulfonation and amidation. These modifications are crucial for tailoring the compound's pharmacokinetic and pharmacodynamic properties, making it suitable for use as an intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acidis its potential as a tool compound in biochemical research. The sulfonamido group is known to interact with various biological targets, including enzymes and receptors, which has led to its incorporation into numerous drug candidates. Furthermore, the butanoic acid side chain provides a versatile handle for further functionalization, allowing researchers to explore different chemical pathways.

The compound's stability under various conditions makes it an attractive choice for both laboratory-scale experiments and industrial applications. Its solubility profile in common organic solvents also enhances its utility in synthetic chemistry, enabling efficient purification and isolation techniques. These characteristics have positioned4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acidas a cornerstone in the development of novel therapeutic agents.

In the context of contemporary research, this compound has been explored for its role in modulating inflammatory pathways. Studies have suggested that derivatives of anthracene can exhibit anti-inflammatory properties by interacting with specific signaling molecules. TheN-methylgroup and the sulfonamido moiety are particularly key in these interactions, as they can influence the compound's binding affinity and selectivity towards target proteins.

The synthesis of4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acidinvolves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamido group necessitates careful handling to avoid unwanted side products. However, advancements in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. Additionally, its biological activity suggests that it could be used as a precursor in the synthesis of agrochemicals designed to protect crops from pests and diseases.

The safety profile of4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acidis another critical consideration. While preliminary studies indicate that it is relatively stable under normal conditions, further research is needed to fully understand its toxicological properties. This includes assessing its potential effects on human health and the environment following prolonged exposure or repeated use.

In conclusion,4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanoic acid(CAS No. 900136-88-1) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and biological activity make it a valuable tool for researchers working on drug development, biochemical assays, and materials science. As our understanding of its properties continues to grow, so too will its applications across multiple industries.